Cas no 79927-66-5 (2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one)
79927-66-5 structure
Product Name:2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
CAS No:79927-66-5
MF:C8H8N2OS
MW:180.226920127869
CID:984931
PubChem ID:337188
Update Time:2025-04-20
2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
- 2,3-dimethylthieno[2,3-d]pyrimidin-4-one
- AC1L7L75
- NSC354286
- NSC-354286
- DTXSID90320047
- 79927-66-5
-
- Inchi: 1S/C8H8N2OS/c1-5-9-7-6(3-4-12-7)8(11)10(5)2/h3-4H,1-2H3
- InChI Key: QJXAEGFHJPERAX-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1N=C(C)N(C)C2=O
Computed Properties
- Exact Mass: 180.03584
- Monoisotopic Mass: 180.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 60.9Ų
Experimental Properties
- PSA: 32.67
- LogP: 1.30340
2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
79927-66-5 (2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one) Related Products
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